Tris[N,N-bis(trimethylsilyl)amide]thulium(III)
CAS No.: 152763-53-6
Cat. No.: VC21146506
Molecular Formula: Tm(N(Si(CH3)3)2)3
Molecular Weight: 650.1 g/mol
* For research use only. Not for human or veterinary use.
![Tris[N,N-bis(trimethylsilyl)amide]thulium(III) - 152763-53-6](/images/no_structure.jpg)
Specification
| CAS No. | 152763-53-6 |
|---|---|
| Molecular Formula | Tm(N(Si(CH3)3)2)3 |
| Molecular Weight | 650.1 g/mol |
| IUPAC Name | bis(trimethylsilyl)azanide;thulium(3+) |
| Standard InChI | InChI=1S/3C6H18NSi2.Tm/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3 |
| Standard InChI Key | NPNASPVXRLXTMF-UHFFFAOYSA-N |
| SMILES | C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.[Tm+3] |
| Canonical SMILES | C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.[Tm+3] |
Introduction
Chemical Structure and Identification
Tris[N,N-bis(trimethylsilyl)amide]thulium(III) is an organometallic compound consisting of a central thulium atom in the +3 oxidation state coordinated to three bis(trimethylsilyl)amide ligands. The compound is identified by CAS number 152763-53-6 and possesses a distinctive chemical structure characterized by its trigonal-planar geometry. The molecular formula is typically written as Tm(N(Si(CH₃)₃)₂)₃ or more formally as C₁₈H₅₄N₃Si₆Tm, indicating eighteen carbon atoms, fifty-four hydrogen atoms, three nitrogen atoms, six silicon atoms, and one thulium atom . This structural arrangement contributes significantly to the compound's reactivity profile and its application potential in various chemical processes. The nitrogen atoms directly coordinate to the central thulium atom, with each nitrogen further bonded to two trimethylsilyl groups, creating a sterically hindered environment around the metal center that provides stability to the complex.
Physical and Chemical Properties
The physical and chemical properties of Tris[N,N-bis(trimethylsilyl)amide]thulium(III) are essential to understanding its behavior in chemical reactions and its potential applications. Table 1 summarizes the key physical and chemical properties of this compound.
The compound exhibits a relatively high molecular weight of approximately 650.1 g/mol, which is consistent with its complex structure containing multiple trimethylsilyl groups. It typically appears as a solid powder at room temperature and has a documented melting point range of 159-164°C according to literature values . The flash point of 36°F indicates its flammable nature, necessitating appropriate safety measures during handling and storage . One of the most notable chemical properties of this compound is its high reactivity with water, which causes decomposition of the compound, making it incompatible with aqueous environments. This reactivity profile necessitates handling under stringent inert conditions, typically using techniques such as Schlenk lines or gloveboxes filled with argon or nitrogen gas to prevent undesired reactions with atmospheric moisture or oxygen.
Synthesis Methods
The synthesis of Tris[N,N-bis(trimethylsilyl)amide]thulium(III) typically involves the reaction of thulium(III) chloride with lithium bis(trimethylsilyl)amide in a non-aqueous solvent such as tetrahydrofuran (THF). This metathesis reaction proceeds under carefully controlled inert conditions to prevent moisture interference, which would otherwise compromise the yield and purity of the final product. The general reaction involves the displacement of chloride ions from the thulium salt by the bis(trimethylsilyl)amide ligands, forming the desired product and lithium chloride as a byproduct. The reaction must be conducted in anhydrous conditions, typically under an argon or nitrogen atmosphere, to prevent hydrolysis of the highly moisture-sensitive reagents and products. After completion of the reaction, the product can be isolated through filtration to remove the lithium chloride precipitate, followed by solvent evaporation and purification techniques such as recrystallization or sublimation to obtain the pure compound.
Alternative synthesis routes have been explored to optimize yield and purity. These include direct reaction of thulium metal with hexamethyldisilazane in the presence of mercury as a catalyst, though this approach is less common due to toxicity concerns associated with mercury compounds. The synthesis method significantly impacts the purity of the final product, which is crucial for applications requiring high-purity materials such as in electronic device fabrication or as precursors for advanced materials. Modern synthetic approaches focus on developing more efficient and environmentally friendly methods to produce this compound with higher yields and fewer byproducts, contributing to its broader accessibility for research and industrial applications.
Structural Characteristics
The structural features of Tris[N,N-bis(trimethylsilyl)amide]thulium(III) play a significant role in its chemical behavior and reactivity. The compound adopts a trigonal-planar geometry around the central thulium atom, which influences its interaction with other substrates. This geometry arises from the arrangement of the three bulky bis(trimethylsilyl)amide ligands around the metal center, creating a sterically hindered environment that affects the compound's reactivity patterns. The Tm-N bonds in this complex demonstrate interesting electronic characteristics due to the interaction between the f-orbitals of thulium and the nitrogen donor atoms, contributing to the compound's distinct properties compared to similar complexes with other lanthanide metals.
X-ray crystallographic studies of similar lanthanide complexes, such as the neodymium analog described in source , provide valuable insights into the structural characteristics of these compounds. While the specific bond lengths and angles for the thulium complex may differ slightly from other lanthanide complexes due to the lanthanide contraction effect, the general structural motifs remain comparable. The trimethylsilyl groups surrounding each nitrogen atom create a protective steric environment around the metal center, contributing to the complex's stability under appropriate storage conditions. This structural arrangement also influences the compound's solubility in various organic solvents, making it compatible with non-polar and moderately polar solvents while remaining reactive toward protic solvents and water.
Applications in Chemistry and Materials Science
Catalytic Applications
Tris[N,N-bis(trimethylsilyl)amide]thulium(III) has demonstrated significant utility as a catalyst in various organic transformations. The compound's catalytic activity stems from its Lewis acidic character and the ability of the central thulium atom to coordinate with various substrates while maintaining sufficient reactivity for catalytic cycles. In organic synthesis, this compound has been employed as a catalyst for polymerization reactions, particularly in the ring-opening polymerization of cyclic esters to produce biodegradable polymers with controlled molecular weights and narrow polydispersity indices. The compound's effectiveness in these catalytic processes is often attributed to the unique electronic properties of the thulium center and the steric environment created by the bulky bis(trimethylsilyl)amide ligands, which can influence both the rate and selectivity of the catalyzed reactions.
Research Findings on Optical and Magnetic Properties
Recent studies have explored the optical and magnetic properties of Tris[N,N-bis(trimethylsilyl)amide]thulium(III), revealing interesting behaviors attributable to its unique electronic structure. Thulium, as a lanthanide element, possesses partially filled f-orbitals that contribute to its distinctive spectroscopic and magnetic characteristics. The compound exhibits characteristic absorption and emission features in the visible and near-infrared regions of the electromagnetic spectrum, making it potentially useful for optical applications. The coordination environment provided by the bis(trimethylsilyl)amide ligands significantly influences the energy levels of the thulium ion, affecting its spectroscopic properties and potentially enabling tunable optical responses through modifications of the coordination sphere.
Magnetic studies of Tris[N,N-bis(trimethylsilyl)amide]thulium(III) have revealed behavior consistent with the presence of unpaired f-electrons in the thulium(III) ion, resulting in paramagnetic properties at room temperature. The magnetic susceptibility follows Curie-Weiss behavior, with deviations at low temperatures potentially indicating more complex magnetic interactions. The compound's magnetic anisotropy, arising from the non-spherical distribution of f-electrons and the trigonal-planar coordination geometry, contributes to its unique magnetic properties compared to other lanthanide complexes. These magnetic characteristics make the compound potentially valuable for applications in magnetic materials and devices, particularly in areas requiring materials with specific magnetic responses or coupling behaviors with other magnetic components.
Comparison with Other Lanthanide Bis(trimethylsilyl)amide Complexes
Comparative analysis of Tris[N,N-bis(trimethylsilyl)amide]thulium(III) with analogous compounds containing different lanthanide metals reveals interesting trends and variations in properties across the lanthanide series. Table 2 presents a comparison of key properties among selected lanthanide bis(trimethylsilyl)amide complexes.
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